Scensidin
Overview
Description
Scensidin is a carbonyl compound.
Scientific Research Applications
Synthesis and Properties
- Synthesis of Scensidin : Scensidin is a compound isolated from the lichen Buellia canescens. Its synthesis involves the oxidative coupling of tetrahydroxybenzophenone and subsequent thermal isomerisation and methylation processes (Mahandru & Tajbakhsh, 1983).
Applications in Various Fields
While the search did not return specific papers detailing the direct applications of Scensidin in scientific research, the following are related insights from research in adjacent areas:
- Data Sharing in Scientific Research : The SCENS system, an open negotiation system, is designed to support data sharing in scientific research, providing a model for secure and flexible exchange of private digital data (Ye et al., 2003).
- Iron-Regulatory Hormones in Research : The discovery and characterization of iron-regulatory hormones like hepcidin demonstrate the importance of investigating naturally occurring compounds in scientific research, which may parallel the relevance of studying compounds like Scensidin (Ganz, 2019).
- Chemical Sensing and Imaging : The development of fluorescent chemosensors for metal ions in biological research demonstrates the potential for specialized compounds in various scientific applications. Scensidin, as a unique compound, may have similar potential in specialized areas (Li et al., 2016).
properties
Product Name |
Scensidin |
|---|---|
Molecular Formula |
C17H14Cl2O5 |
Molecular Weight |
369.2 g/mol |
IUPAC Name |
2,8-dichloro-3,9-dimethoxy-1,7-dimethylbenzo[b][1,4]benzodioxepin-6-one |
InChI |
InChI=1S/C17H14Cl2O5/c1-7-13-9(5-10(21-3)14(7)18)23-16-8(2)15(19)11(22-4)6-12(16)24-17(13)20/h5-6H,1-4H3 |
InChI Key |
AYDBBWJGHVYDQE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=CC(=C1Cl)OC)OC3=C(C(=C(C=C3OC2=O)OC)Cl)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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